Cas no 338792-30-6 (4-[(4-Bromophenyl)sulfanyl]-N,N-dimethyl-6-(trifluoromethyl)pyrimidin-2-amine)

• Product Name: 4-[(4-Bromophenyl)sulfanyl]-N,N-dimethyl-6-(trifluoromethyl)pyrimidin-2-amine
• CAS No: 338792-30-6
• MF: C₁₃H₁₁BrF₃N₃S
• MW: 378.210750818253
• CID: 6628813
• PubChem ID: 3740020
• Update Time: 2025-06-08

4-[(4-Bromophenyl)sulfanyl]-N,N-dimethyl-6-(trifluoromethyl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-[(4-bromophenyl)sulfanyl]-N,N-dimethyl-6-(trifluoromethyl)pyrimidin-2-amine
• 4-[(4-BROMOPHENYL)SULFANYL]-N,N-DIMETHYL-6-(TRIFLUOROMETHYL)-2-PYRIMIDINAMINE
• N-[4-[(4-BROMOPHENYL)SULFANYL]-6-(TRIFLUOROMETHYL)-2-PYRIMIDINYL]-N,N-DIMETHYLAMINE
• 2-Pyrimidinamine, 4-[(4-bromophenyl)thio]-N,N-dimethyl-6-(trifluoromethyl)-
• HMS570K21
• AKOS005097355
• Bionet1_000939
• 338792-30-6
• 6G-401S
• 4-(4-bromophenyl)sulfanyl-N,N-dimethyl-6-(trifluoromethyl)pyrimidin-2-amine
• 4-[(4-Bromophenyl)sulfanyl]-N,N-dimethyl-6-(trifluoromethyl)pyrimidin-2-amine

• Inchi： 1S/C13H11BrF3N3S/c1-20(2)12-18-10(13(15,16)17)7-11(19-12)21-9-5-3-8(14)4-6-9/h3-7H,1-2H3
• InChI Key： RFSBVMHRBKRSRE-UHFFFAOYSA-N
• SMILES： C1(N(C)C)=NC(C(F)(F)F)=CC(SC2=CC=C(Br)C=C2)=N1

Computed Properties

• Exact Mass: 376.98092g/mol
• Monoisotopic Mass: 376.98092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 54.3Ų

Experimental Properties

• Density: 1.61±0.1 g/cm3(Predicted)
• Boiling Point: 447.1±55.0 °C(Predicted)
• pka: 0.44±0.10(Predicted)

Additional information on 4-[(4-Bromophenyl)sulfanyl]-N,N-dimethyl-6-(trifluoromethyl)pyrimidin-2-amine

Comprehensive Overview of 4-[(4-Bromophenyl)sulfanyl]-N,N-dimethyl-6-(trifluoromethyl)pyrimidin-2-amine (CAS No. 338792-30-6)

The compound 4-[(4-Bromophenyl)sulfanyl]-N,N-dimethyl-6-(trifluoromethyl)pyrimidin-2-amine (CAS No. 338792-30-6) is a specialized pyrimidine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethyl group and bromophenylsulfanyl moiety, make it a valuable intermediate for designing bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery and crop protection, aligning with current trends in sustainable chemistry and precision agriculture.

One of the key reasons for the growing interest in CAS No. 338792-30-6 is its relevance to heterocyclic chemistry. Pyrimidine derivatives are known for their diverse biological activities, and the introduction of a trifluoromethyl group often enhances metabolic stability and lipophilicity—critical factors in modern medicinal chemistry. This compound's sulfanyl linkage further expands its utility, as sulfur-containing compounds are frequently explored for their enzyme inhibition properties. Recent studies highlight its potential in targeting kinase pathways, a hot topic in oncology and inflammation research.

From a synthetic perspective, 4-[(4-Bromophenyl)sulfanyl]-N,N-dimethyl-6-(trifluoromethyl)pyrimidin-2-amine exemplifies advancements in cross-coupling reactions and selective functionalization. The bromophenyl group offers a handle for further derivatization via palladium-catalyzed reactions, a technique widely discussed in green chemistry forums. This adaptability makes the compound a candidate for high-throughput screening libraries, addressing the demand for novel scaffolds in lead optimization.

Environmental and regulatory considerations also play a role in the compound's appeal. Unlike traditional halogenated compounds, the trifluoromethyl-pyrimidine core is often associated with improved biodegradability profiles, a priority in EU REACH compliance discussions. Its potential use in agrochemical formulations aligns with the industry's shift toward low-residue pesticides, a frequent search term among sustainability professionals.

Analytical characterization of CAS No. 338792-30-6 typically involves HPLC-MS and NMR spectroscopy, with particular attention to the amine proton shifts and 19F-NMR signals. These methods are central to quality control protocols, ensuring batch-to-batch reproducibility—a critical concern for contract research organizations (CROs) servicing the pharma outsourcing market.

In conclusion, 4-[(4-Bromophenyl)sulfanyl]-N,N-dimethyl-6-(trifluoromethyl)pyrimidin-2-amine represents a convergence of structural innovation and application versatility. Its relevance to small-molecule therapeutics and crop science positions it as a compound of enduring interest, particularly in contexts demanding molecular diversity and target selectivity. As research continues, this molecule may emerge as a cornerstone in designing next-generation bioactive agents.